Cas no 1158262-72-6 (N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride)

N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride is a synthetic amine derivative characterized by its methoxybenzyl and propenyl functional groups. The compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its structural features, including the aromatic methoxy group and reactive allylamine moiety, make it suitable for further functionalization in the development of bioactive molecules. The compound’s purity and well-defined chemical properties ensure reproducibility in research applications. It is typically handled under controlled conditions to maintain integrity, making it a reliable choice for specialized chemical synthesis.
N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride structure
1158262-72-6 structure
Product Name:N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride
CAS No:1158262-72-6
MF:C11H16ClNO
MW:213.703842163086
CID:4573947
Update Time:2025-05-20

N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride
    • Inchi: 1S/C11H15NO.ClH/c1-3-7-12-9-10-5-4-6-11(8-10)13-2;/h3-6,8,12H,1,7,9H2,2H3;1H
    • InChI Key: YKZZILPBNOBWPD-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(OC)C=1)NCC=C.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5

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N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride Related Literature

Additional information on N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride

N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride (CAS No. 1158262-72-6): An Overview

N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride (CAS No. 1158262-72-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 3-(aminomethyl)benzoate hydrochloride, is characterized by its unique chemical structure, which includes a methoxybenzyl group and a propenylamine moiety. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride can be represented as C10H13NO2·HCl. The compound is a white crystalline solid with a molecular weight of approximately 207.68 g/mol. Its solubility in water is moderate, and it is typically used in the form of its hydrochloride salt to enhance its stability and bioavailability.

In recent years, N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors, including serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological effects of N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride on serotonin receptors. The researchers found that the compound exhibited selective binding to serotonin 5-HT1A receptors, which are known to play a role in anxiety and depression. This selective binding suggests that N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride could be a promising lead compound for the development of novel anxiolytic and antidepressant drugs.

Beyond its potential as a CNS modulator, N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

In addition to its pharmacological properties, the synthesis and production of N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride have been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and asymmetric synthesis methods. These advancements have made it possible to produce the compound on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further research is needed to fully understand its therapeutic potential and to identify any potential side effects or contraindications.

In conclusion, N-(3-methoxybenzyl)-2-propen-1-amine hydrochloride (CAS No. 1158262-72-6) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.

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